1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine

• IUPAC Name: 1-(2-fluoroethyl)triazol-4-amine
• InChI: InChI=1S/C4H7FN4/c5-1-2-9-3-4(6)7-8-9/h3H,1-2,6H2
• InChI Key: RBFXLNVWCBLVRA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NN1CCF)N
• Molecular Formula: C4H7FN4
• Molecular Weight: 130.12 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They exist in two isomeric forms: 1,2,3-triazoles and 1,2,4-triazoles. Triazoles are present in a wide array of pharmaceuticals and biologically important compounds used in drug discovery studies against various diseases.

Synthesis Analysis

The synthesis of triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. Various synthetic methods have been reported, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

Triazoles have a unique structure with three nitrogen atoms in a five-membered ring. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their unique structure and properties. They are often used as core molecules for the design and synthesis of many medicinal compounds.

Physical And Chemical Properties Analysis

Triazoles are unique heterocyclic compounds with significant effects on the process of discovering new structures for pharmaceutical applications. They are extensively observed in nature and metabolic systems, which are vital for living creatures.

Scientific Research Applications

Pharmaceuticals

. “1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine” could potentially be used in the synthesis of pharmaceuticals targeting these areas.

Agriculture

. They may serve as precursors or active ingredients in pesticides or herbicides.

High-Energy Substances

. This could include propellants or explosives where stable yet reactive compounds are required.

Gas-Generating Compositions

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Chemical Synthesis

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Mechanism of Action

The mechanism of action of triazole compounds often involves interactions with biological receptors through hydrogen bonding and dipole interactions. This allows them to exhibit a wide range of potential pharmaceutical activities.

Future Directions

The future of triazole research is promising, with ongoing efforts to discover new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds. These compounds have the potential to be very useful for the discovery of new drug candidates.